![molecular formula C15H14Cl2N6OS2 B2918522 2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-(2,4-dichlorobenzyl)thiazol-2-yl)acetamide CAS No. 780818-74-8](/img/structure/B2918522.png)
2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-(2,4-dichlorobenzyl)thiazol-2-yl)acetamide
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Description
2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-(2,4-dichlorobenzyl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H14Cl2N6OS2 and its molecular weight is 429.34. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
The compound is involved in the synthesis of versatile thioureido-acetamides, which are key intermediates for producing a wide range of heterocyclic compounds. These include imidazo[1,2-c]pyrimidines, 2-iminothiazoles, and thioparabanic acids through one-pot cascade reactions. These reactions demonstrate excellent atom economy and provide benign new accesses to important heterocycles, highlighting the compound's utility in creating structurally diverse molecules with potential biological activity (Schmeyers & Kaupp, 2002).
Anticancer Activity
Derivatives of the compound have shown considerable anticancer activity. Specific analogs were evaluated against a panel of about 60 human tumor cell lines, demonstrating significant activity against various cancer types. This suggests the compound's derivatives as promising scaffolds for developing new anticancer agents. The structural variations within these derivatives offer insights into the structure-activity relationships that govern their anticancer efficacy (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Effects
Another research avenue explores the antimicrobial effects of thiazole derivatives, including those related to the compound . These derivatives have been assessed against various foodborne pathogens, Candida species, and Aspergillus and Penicillium fungi. The study indicates considerable antimicrobial potential, suggesting applications in combating microbial resistance and developing new antimicrobial agents (Cankilic & Yurttaş, 2017).
properties
IUPAC Name |
2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N6OS2/c1-8-21-22-15(23(8)18)25-7-13(24)20-14-19-6-11(26-14)4-9-2-3-10(16)5-12(9)17/h2-3,5-6H,4,7,18H2,1H3,(H,19,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBCQGASPFWUGAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(N1N)SCC(=O)NC2=NC=C(S2)CC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N6OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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